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Compound of Interest

Compound Name: DCVC

Cat. No.: B15584595 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of S-(1,2-

dichlorovinyl)-L-cysteine (DCVC), a known nephrotoxin. Adherence to these guidelines is

essential to ensure personnel safety and mitigate environmental contamination. While some

commercial safety data sheets (SDS) for the hydrochloride salt of DCVC may classify it as non-

hazardous, a significant body of scientific literature demonstrates its potent toxicity. Therefore,

it is imperative to treat DCVC in all its forms as a hazardous substance.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is the first line of defense against DCVC exposure. The

following table summarizes the recommended PPE for various tasks involving DCVC.
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Task Category Minimum PPE Requirements

Handling Solids (weighing, aliquoting)

- Gloves: Double-gloving with nitrile or neoprene

gloves. - Eye Protection: Chemical safety

goggles. - Body Protection: Fully buttoned lab

coat. - Respiratory Protection: N95 respirator or

higher.

Working with Solutions

- Gloves: Double-gloving with nitrile or neoprene

gloves. - Eye Protection: Chemical safety

goggles and a face shield. - Body Protection:

Chemical-resistant apron over a lab coat. -

Respiratory Protection: Air-purifying respirator

(APR) with organic vapor/acid gas cartridges.

High-Risk Procedures (sonication, heating)

- Gloves: Double-gloving with nitrile or neoprene

gloves. - Eye Protection: Chemical safety

goggles and a face shield. - Body Protection:

Chemical-resistant suit or gown. - Respiratory

Protection: Powered air-purifying respirator

(PAPR) or a supplied-air respirator (SAR).

Spill Cleanup

- Gloves: Heavy-duty, chemical-resistant gloves

(e.g., butyl rubber). - Eye Protection: Chemical

safety goggles and a face shield. - Body

Protection: Chemical-resistant suit or gown. -

Respiratory Protection: PAPR or SCBA,

depending on spill size and ventilation.

Glove Selection: While specific breakthrough time data for DCVC is limited, studies on the

related compound dichlorvos provide valuable insights. For concentrated solutions,

breakthrough times for nitrile and neoprene gloves can be less than five minutes.[1] Double-

gloving can increase this time. For dilute solutions, these materials may offer protection for over

four hours.[1] It is crucial to change gloves immediately upon suspected contact and to inspect

them for any signs of degradation.

Respiratory Protection: For handling solid DCVC, an N95 respirator will protect against

inhalation of airborne particles. When working with solutions or in situations where vapors may
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be generated, an air-purifying respirator with combination organic vapor and acid gas

cartridges is recommended.[2][3][4]

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling DCVC is critical to minimize exposure risk. The following

workflow outlines the key steps for safe management of this compound in a laboratory setting.

Receiving and Storage Handling and Experimentation

Decontamination

Waste Disposal

Receive Shipment

Inspect for Damage

Store in a Designated, 
Ventilated, and Locked Area

Don Appropriate PPE

Work in a Certified
Chemical Fume Hood

Perform Experiment

Decontaminate Work Surfaces Decontaminate Equipment

Collect Waste in Labeled,
Leak-Proof Containers

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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